Cas no 2228952-79-0 (1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one)

• Product Name: 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one
• CAS No: 2228952-79-0
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 6100309
• PubChem ID: 165625886
• Update Time: 2025-10-29

1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one
• 2228952-79-0
• 1-[3-(methoxymethyl)furan-2-yl]prop-2-en-1-one
• EN300-1774670

• Inchi： 1S/C9H10O3/c1-3-8(10)9-7(6-11-2)4-5-12-9/h3-5H,1,6H2,2H3
• InChI Key： PJLVHELYQTXGHE-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1C(C=C)=O)COC

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.4Ų

Additional information on 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one

Exploring the Unique Properties and Applications of 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one (CAS No. 2228952-79-0)

In the ever-evolving landscape of organic chemistry, 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one (CAS No. 2228952-79-0) has emerged as a compound of significant interest. This furan-derived enone is gaining attention for its unique structural features and potential applications in various fields, from flavor and fragrance industries to pharmaceutical research. Its molecular structure, characterized by a methoxymethyl-substituted furan ring conjugated with an α,β-unsaturated ketone, offers intriguing reactivity patterns that researchers are actively exploring.

The compound's CAS number 2228952-79-0 serves as its unique identifier in chemical databases, while its systematic name reveals important structural information. The presence of both furan and enone moieties makes this molecule particularly interesting for heterocyclic chemistry studies. Recent searches in scientific databases show growing interest in "furan derivatives as bioactive compounds" and "applications of α,β-unsaturated ketones," positioning this molecule at the intersection of these research trends.

From a synthetic chemistry perspective, 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one offers several advantages. The methoxymethyl group enhances the compound's solubility in organic solvents while potentially influencing its electronic properties. This characteristic has led to investigations into its use as a building block for more complex molecules, particularly in the development of natural product analogs. The conjugated system present in the molecule makes it a candidate for studies in photochemistry and materials science, areas that have seen increased research activity in recent years.

The flavor and fragrance industry has shown particular interest in furan derivatives like CAS 2228952-79-0, as these compounds often contribute to the aroma profiles of various foods and perfumes. The compound's structural similarity to naturally occurring furanoic compounds found in coffee, roasted meats, and certain fruits makes it a potential candidate for aroma compound development. This aligns with current consumer trends favoring natural-like flavorings and clean-label ingredients in food products.

In pharmaceutical research, the 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one structure presents opportunities for drug discovery. The furan ring is a common pharmacophore found in many bioactive molecules, while the α,β-unsaturated carbonyl group can serve as a Michael acceptor in potential therapeutic agents. Recent publications have highlighted the importance of such structures in developing anti-inflammatory compounds and antioxidant agents, addressing two of the most searched health topics in medical databases.

The compound's stability and handling characteristics make it suitable for various laboratory applications. Researchers investigating green chemistry approaches have shown interest in similar structures due to their potential as biobased chemicals. This aligns with the growing emphasis on sustainable chemistry practices in both academic and industrial settings, a topic that consistently ranks high in chemistry-related searches.

Analytical characterization of CAS 2228952-79-0 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm the compound's purity and structural integrity, which are crucial for research applications. The increasing availability of advanced analytical instruments has facilitated more detailed studies of such specialized compounds, contributing to their growing research appeal.

From a commercial perspective, 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one represents an example of the expanding market for fine chemicals and specialty intermediates. The compound's potential applications in multiple industries make it an interesting subject for market analysis in the chemical sector. Business intelligence reports show increasing searches for "high-value chemical intermediates" and "emerging specialty chemicals," categories where this molecule could potentially fit.

Future research directions for 2228952-79-0 may include exploring its catalytic applications or investigating its behavior in polymer chemistry. The compound's unique structure could lend itself to development of functional materials with specific optical or electronic properties. Such applications would align with current materials science trends focusing on organic electronic materials and smart coatings.

In conclusion, 1-3-(methoxymethyl)furan-2-ylprop-2-en-1-one (CAS No. 2228952-79-0) represents a fascinating subject for both fundamental research and applied chemistry. Its structural features bridge several important chemical domains, making it relevant to multiple areas of scientific inquiry. As research continues to uncover new properties and applications for this compound, its importance in various chemical sectors is likely to grow, reflecting the dynamic nature of modern chemical science and its response to societal and industrial needs.